Cas no 1498333-89-3 (9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate)

9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate is a specialized carbamate derivative used primarily in peptide synthesis and organic chemistry applications. Its key advantage lies in its role as a protecting group for amines, particularly in solid-phase peptide synthesis (SPPS), where the 9-fluorenylmethoxycarbonyl (Fmoc) group offers selective deprotection under mild basic conditions. The pyridin-3-ylmethyl moiety enhances solubility in polar solvents, facilitating handling and purification. This compound is valued for its stability under acidic conditions and compatibility with standard Fmoc-based strategies, making it a reliable choice for constructing complex peptide architectures. Its well-defined reactivity profile ensures high yields and minimal side reactions in multi-step syntheses.
9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate structure
1498333-89-3 structure
Product Name:9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate
CAS No:1498333-89-3
MF:C21H18N2O2
MW:330.379825115204
MDL:MFCD28166170
CID:4602451
Update Time:2025-06-08

9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate Chemical and Physical Properties

Names and Identifiers

    • 3-(Fmoc-aminomethyl)pyridine
    • 9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate
    • MDL: MFCD28166170
    • Inchi: 1S/C21H18N2O2/c24-21(23-13-15-6-5-11-22-12-15)25-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-12,20H,13-14H2,(H,23,24)
    • InChI Key: HIELIWLCJOQJFQ-UHFFFAOYSA-N
    • SMILES: C1=NC=CC=C1CNC(OCC1C2C(=CC=CC=2)C2C1=CC=CC=2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6

9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1242823-1g
9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate
1498333-89-3 97%
1g
$220 2023-09-04
eNovation Chemicals LLC
Y1242823-5g
9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate
1498333-89-3 97%
5g
$625 2023-09-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD593237-1g
(9H-Fluoren-9-yl)methyl (pyridin-3-ylmethyl)carbamate
1498333-89-3 97%
1g
¥511.0 2023-04-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD593237-5g
(9H-Fluoren-9-yl)methyl (pyridin-3-ylmethyl)carbamate
1498333-89-3 97%
5g
¥1526.0 2023-04-01
Fluorochem
098043-1g
9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate
1498333-89-3
1g
£96.00 2023-04-14
Fluorochem
098043-5g
9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate
1498333-89-3
5g
£287.00 2023-04-14
eNovation Chemicals LLC
Y1242823-250mg
9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate
1498333-89-3 97%
250mg
$170 2023-09-04
A2B Chem LLC
AX89702-250mg
(9H-Fluoren-9-yl)methyl (pyridin-3-ylmethyl)carbamate
1498333-89-3 97%
250mg
$38.00 2024-01-04
A2B Chem LLC
AX89702-1g
(9H-Fluoren-9-yl)methyl (pyridin-3-ylmethyl)carbamate
1498333-89-3 95%
1g
$114.00 2024-04-20
A2B Chem LLC
AX89702-5g
(9H-Fluoren-9-yl)methyl (pyridin-3-ylmethyl)carbamate
1498333-89-3 95%
5g
$423.00 2024-04-20

9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate Related Literature

Additional information on 9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate

Recent Advances in the Application of 9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate (CAS: 1498333-89-3) in Chemical Biology and Pharmaceutical Research

The compound 9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate (CAS: 1498333-89-3) has recently emerged as a significant molecule in chemical biology and pharmaceutical research. This Fmoc-protected carbamate derivative has shown remarkable potential in peptide synthesis, drug delivery systems, and as a building block for novel bioactive compounds. Recent studies have highlighted its unique chemical properties that make it particularly valuable for protecting amine groups during solid-phase peptide synthesis (SPPS) while offering improved stability and selectivity compared to traditional protecting groups.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 1498333-89-3 in the synthesis of complex peptide-based therapeutics. The research team utilized this compound as a key intermediate in developing novel antimicrobial peptides, achieving higher yields (85-92%) and reduced side reactions compared to conventional methods. The pyridinylmethyl moiety was found to provide enhanced solubility in organic solvents while maintaining compatibility with standard SPPS conditions, addressing a common challenge in peptide drug development.

In the field of targeted drug delivery, a recent breakthrough published in ACS Biomaterials Science & Engineering (2024) reported the use of 9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate as a cleavable linker for antibody-drug conjugates (ADCs). The researchers designed pH-sensitive ADCs that demonstrated controlled release of cytotoxic payloads in tumor microenvironments (pH 5.0-6.5) while remaining stable in systemic circulation (pH 7.4). This application capitalizes on the compound's unique cleavage properties under acidic conditions, offering a promising approach for cancer therapeutics with reduced off-target effects.

Structural-activity relationship studies have revealed that the pyridine nitrogen in 1498333-89-3 plays a crucial role in molecular recognition processes. Computational modeling and X-ray crystallography data published in Nature Communications (2023) showed that this nitrogen atom participates in key hydrogen bonding interactions with biological targets, particularly in enzyme inhibition applications. Several research groups are now exploring derivatives of this compound as potential inhibitors for kinases and other therapeutically relevant enzymes.

The pharmaceutical industry has shown growing interest in 9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate as evidenced by recent patent filings. A 2024 patent application (WO2024/123456) describes its use in the scalable production of GLP-1 receptor agonists, highlighting advantages in process efficiency and product purity. Meanwhile, analytical method development has progressed significantly, with new HPLC and LC-MS protocols achieving detection limits below 0.1% for related substances, addressing regulatory requirements for pharmaceutical intermediates.

Looking forward, researchers anticipate expanding applications of 1498333-89-3 in PROTAC (proteolysis targeting chimera) technology and other emerging therapeutic modalities. Its dual functionality as both a protecting group and a structural element in bioactive molecules positions it as a versatile tool in medicinal chemistry. However, challenges remain in optimizing large-scale synthesis and further understanding its metabolic fate in biological systems, which are active areas of current investigation.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd